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Compound of Interest

4-(Benzyloxy)-2-hydroxybenzoic
Compound Name:

acid
CAS No.: 5448-45-3
Cat. No.: B1330145

Get Quote
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Molecular Structure and Physicochemical
Properties

4-(Benzyloxy)-2-hydroxybenzoic acid is a derivative of benzoic acid featuring a benzyloxy
group at the 4-position and a hydroxyl group at the 2-position. This specific arrangement of
functional groups imparts a unique combination of properties that are highly valuable in organic
synthesis.

The core of the molecule is a benzene ring, which provides a rigid scaffold. The carboxylic acid
group is the primary site for reactions such as esterification and amidation. The ortho-hydroxyl
group can participate in intramolecular hydrogen bonding with the carboxylic acid, influencing
the molecule's acidity and conformation. The benzyloxy group serves as a protecting group for
the phenolic hydroxyl, which can be selectively removed via hydrogenolysis, a common
deprotection strategy in multi-step synthesis.
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Key Physicochemical Data:

Property Value
Molecular Formula C14H1204
Molecular Weight 244.24 g/mol [1]
CAS Number 5448-45-3
Appearance Solid

The following diagram illustrates the molecular structure of 4-(Benzyloxy)-2-hydroxybenzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 5-(Benzyloxy)-2-hydroxybenzoic acid | C14H1204 | CID 11817392 - PubChem
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hydroxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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2-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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